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Compound of Interest

Compound Name: L-Ascorbic acid-13C

Cat. No.: B1146135 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular weight of L-Ascorbic acid-

¹³C₆, a stable isotope-labeled form of Vitamin C. This isotopically labeled compound is a critical

tool in various research applications, including metabolic studies, pharmacokinetics, and as an

internal standard in mass spectrometry-based quantification.

Molecular Composition and Isotopic Enrichment
L-Ascorbic acid-¹³C₆ is a variant of L-Ascorbic acid where all six carbon atoms have been

replaced with the stable isotope carbon-13 (¹³C). The molecular formula for L-Ascorbic acid-

¹³C₆ is ¹³C₆H₈O₆.[1][2] This isotopic enrichment is crucial for distinguishing the labeled

compound from its naturally occurring counterpart in biological systems. The minimum isotopic

enrichment for commercially available L-Ascorbic acid-¹³C₆ is typically 99 atom % ¹³C.[1][3]

Physicochemical Data
The key quantitative data for L-Ascorbic acid-¹³C₆ are summarized in the table below. This

information is essential for accurate experimental design and data interpretation.
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Property Value Source

Molecular Formula ¹³C₆H₈O₆ [1][2]

Molecular Weight 182.08 g/mol [1][3][4][5]

Monoisotopic Mass 182.05221698 Da [4]

Purity ≥98% [3][5]

Isotopic Purity 99 atom % ¹³C [1][3]

Appearance White to off-white powder

Melting Point 193 °C

Calculation of Molecular Weight
The molecular weight of L-Ascorbic acid-¹³C₆ is calculated based on the atomic weights of its

constituent isotopes. The calculation methodology is detailed below.

Experimental Protocol: Molecular Weight Calculation
Objective: To determine the molecular weight of L-Ascorbic acid-¹³C₆ based on its molecular

formula and the atomic weights of its isotopes.

Materials:

Molecular Formula: ¹³C₆H₈O₆

Atomic weight of Carbon-13 (¹³C)

Atomic weight of Hydrogen (¹H)

Atomic weight of Oxygen (¹⁶O)

Procedure:

Identify the number of atoms of each element in the molecular formula.

Carbon (¹³C): 6
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Hydrogen (¹H): 8

Oxygen (¹⁶O): 6

Obtain the standard atomic weights for each isotope.

¹³C ≈ 13.00335 u

¹H ≈ 1.00784 u

¹⁶O ≈ 15.99491 u

Calculate the total mass for each element by multiplying the number of atoms by its atomic

weight.

Total Carbon Mass = 6 * 13.00335 u = 78.0201 u

Total Hydrogen Mass = 8 * 1.00784 u = 8.06272 u

Total Oxygen Mass = 6 * 15.99491 u = 95.96946 u

Sum the total masses of all elements to determine the molecular weight.

Molecular Weight = 78.0201 u + 8.06272 u + 95.96946 u = 182.05228 u

Convert the unified atomic mass units (u) to g/mol . The numerical value remains the same.

Molecular Weight ≈ 182.05 g/mol

Note: The slight difference between the calculated value and the reported value of 182.08

g/mol can be attributed to the use of average atomic weights of the elements in the reported

values, which account for the natural abundance of all stable isotopes.

Molecular Structure and Composition
The following diagram illustrates the elemental composition of L-Ascorbic acid-¹³C₆.
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L-Ascorbic Acid-¹³C₆

Elemental Composition

¹³C₆H₈O₆
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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